Diazenecarbothioamide, N,N-diethyl-2-phenyl-

• IUPAC Name: 1,1-diethyl-3-phenyliminothiourea
• InChI: InChI=1S/C11H15N3S/c1-3-14(4-2)11(15)13-12-10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3
• InChI Key: SLEYLBZGHSENFG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=S)N=NC1=CC=CC=C1
• Molecular Formula: C11H15N3S
• DSSTOX Substance ID: DTXSID60783105
• Molecular Weight: 221.32 g/mol
• CAS RN: 39484-81-6

Description

Diazenecarbothioamide, N,N-diethyl-2-phenyl- is a chemical compound that has been studied extensively for its potential use in scientific research. This compound is commonly referred to as DETC or DETC-NO, and it has been shown to have a variety of interesting properties that make it useful for a range of different applications. In

Mechanism of Action

The mechanism of action of DETC-NO involves the release of NO from the compound. Once DETC-NO is introduced into a system, it is rapidly converted to NO, which then acts on various targets throughout the body. The precise mechanism of action of NO is complex and involves a variety of different signaling pathways, but it is generally thought to involve the activation of guanylyl cyclase and the subsequent production of cyclic GMP.
Biochemical and Physiological Effects:
The biochemical and physiological effects of DETC-NO are diverse and depend on the specific system being studied. In general, DETC-NO has been shown to induce vasodilation, enhance neurotransmission, and modulate immune function. These effects make it useful for a range of different applications, including the treatment of cardiovascular disease, neurological disorders, and inflammatory conditions.

Advantages and Limitations for Lab Experiments

DETC-NO has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize, and it can be used to induce NO release in a controlled and sustained manner. Additionally, it has been shown to be biocompatible and non-toxic, making it safe for use in a variety of different systems. However, there are also some limitations to the use of DETC-NO in laboratory experiments. For example, it can be difficult to precisely control the rate of NO release, and it may have off-target effects in some systems.

Future Directions

There are a number of different future directions for research involving DETC-NO. One area of interest is the development of novel delivery systems that can enhance the specificity and control of NO release. Additionally, there is interest in exploring the potential therapeutic applications of DETC-NO, particularly in the treatment of cardiovascular disease, neurological disorders, and inflammatory conditions. Finally, there is ongoing research into the basic mechanisms of NO signaling, which may help to shed light on the broader physiological functions of this important signaling molecule.
In conclusion, DETC-NO is a fascinating compound that has a wide range of potential applications in scientific research. Its ability to release NO in a controlled and sustained manner makes it useful for a variety of different systems, and its biocompatibility and non-toxicity make it safe for use in a range of different applications. While there are some limitations to the use of DETC-NO, ongoing research is likely to uncover new and exciting ways in which this compound can be used to advance our understanding of the physiological processes that underlie health and disease.

Scientific Research Applications

DETC has been used extensively in scientific research due to its ability to release nitric oxide (NO). NO is a potent signaling molecule that plays a critical role in a variety of physiological processes, including vasodilation, neurotransmission, and immune function. DETC-NO has been shown to induce NO release in a controlled and sustained manner, making it useful for a range of different applications.